BENGHE Troubleshooting & Optimization

Check Availability & Pricing

How to correct for emissivity variations in
experimental samples.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMG8380

Cat. No.: B605416

Technical Support Center: Emissivity Correction

Welcome to the technical support center for correcting emissivity variations in experimental
samples. This guide provides troubleshooting advice and frequently asked questions (FAQSs) to
help researchers, scientists, and drug development professionals achieve accurate
temperature measurements in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is emissivity and why is it crucial for my
experiments?

A: Emissivity is a measure of a material's ability to emit thermal radiation compared to a perfect
black body at the same temperature. It is a dimensionless value ranging from 0 (a perfect
reflector) to 1 (a perfect emitter).[1][2] Accurate temperature measurement using non-contact
methods like infrared thermography is critically dependent on the correct emissivity value of the
sample surface.[3] An incorrect emissivity setting is a major source of error in radiometric
measurements, potentially leading to inaccurate experimental results.[4]

Factors that influence a material's emissivity include:

o Material Type: Different materials have inherently different emissivities. For instance,
polished metals have low emissivity, while organic materials and oxidized surfaces have high
emissivity.
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» Surface Condition: A rough or oxidized surface will have a higher emissivity than a smooth,
polished surface of the same material.

o Temperature: The emissivity of some materials can change with temperature.

e Wavelength: Emissivity can vary depending on the wavelength of the infrared radiation being
measured.

Q2: What are the common signs of emissivity-related
errors in my thermal imaging data?

A: Several indicators may suggest that emissivity variations are affecting your temperature
measurements:

Unexpectedly large temperature variations across a seemingly uniform sample.

» Objects appearing colder or hotter than they should be based on contact measurements or
other data. For example, a highly reflective (low emissivity) surface might appear cooler
because it is reflecting the temperature of a colder background.

o Temperature readings that change as you alter your viewing angle or as objects move in the
background, which indicates that you are measuring reflected radiation.

« Difficulty in obtaining repeatable measurements under consistent experimental conditions.

Q3: How can | determine the emissivity of my specific
sample?
A: There are several methods to determine the emissivity of your sample, ranging from simple

to more complex techniques:

e Using a Contact Probe: Measure the sample's temperature with a calibrated contact probe
(like a thermocouple or RTD). Then, adjust the emissivity setting on your thermal imaging
camera until the non-contact measurement matches the contact measurement.

e Applying a High-Emissivity Coating: Coat a small portion of your sample with a material of
known high emissivity (e.g., specific paints or electrical tape with an emissivity of ~0.95).
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Measure the temperature of the coated area and then adjust the emissivity setting for the
uncoated area until the temperatures match.

o Reference Materials: If you know the material of your sample, you can often find its
approximate emissivity value in published tables. However, be aware that these are
reference values and the actual emissivity can vary with surface finish and other factors.

e Instrument-Based Measurement: For highly accurate measurements, laboratory instruments
like FT-IR spectrometers or benchtop reflectometers can be used to determine the spectral
emissivity of a material.

Troubleshooting Guide

Issue 1: My sample has multiple materials with different
emissivities.

If your sample is a composite of different materials, such as a printed circuit board, a single
emissivity setting will not be accurate for the entire surface.

Solution: Multi-Point Emissivity Correction

Identify the different materials on your sample's surface.

» Determine the emissivity for each material individually using one of the methods described in
Q3 of the FAQ.

» Use thermal imaging software that allows you to define different regions of interest (ROIS)
and assign a specific emissivity value to each ROI. This will allow for accurate temperature
measurement across the entire heterogeneous surface.

o Consider advanced techniques like using a visible light image to segment the different
materials and automatically apply the correct emissivity to each segment.

Issue 2: My sample is highly reflective (low emissivity).

Highly reflective surfaces, such as polished metals, have low emissivity and are poor emitters
of thermal radiation. This makes them difficult to measure accurately as a large portion of the
detected radiation is reflected from the surroundings.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Solution: Surface Modification or Advanced Measurement Techniques

e Increase Surface Emissivity: The most straightforward solution is to apply a high-emissivity
coating, such as a small piece of electrical tape or a specialized paint, to the area of interest.
Set the imager's emissivity to that of the coating (typically around 0.95).

e Use a Ratio Pyrometer: For applications where coatings are not feasible, a two-color or ratio
pyrometer can be used. These devices measure infrared energy at two different wavelengths
and use the ratio to calculate the temperature, which can compensate for emissivity

variations.

o Account for Reflected Temperature: In your thermal imager's settings, you can often input the
"reflected apparent temperature.” To measure this, you can use a crumpled piece of
aluminum foil (which acts as a near-perfect reflector) placed near your target. Measure the
apparent temperature of the foil with the emissivity set to 1.0 and enter this value as the

reflected temperature.

Issue 3: | am unable to apply a coating to my sample.

In some experiments, applying a coating to the sample is not possible due to potential
contamination or interference with the experimental process.

Solution: Irradiance-Based Correction Methods

This approach involves processing the direct output signal (irradiance) from the infrared
camera, rather than the temperature map.

Experimental Protocol: Irradiance-Based Emissivity Correction

» Calibrate the Camera: Obtain the calibration parameters (constants R, B, and F) for your
specific infrared camera, which relate the output signal to temperature. These are often
provided by the manufacturer or can be determined using a blackbody calibration source.

o Measure at Two Reference Temperatures: Place the sample in a temperature-controlled
environment (an "equalization box"). Capture a thermal image at a known, uniform
temperature (Trefl).
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o Capture a Second Reference Image: Change the temperature of the environment to a
second known, uniform temperature (Tref2) and capture another thermal image.

e Calculate Emissivity and True Temperature: Using the two reference images and the
camera'’s calibration constants, the emissivity map and the true temperature of the sample
can be calculated. This method avoids the need for surface coatings.

Quantitative Data Summary

The following table provides typical emissivity values for common materials encountered in
research and development. Note that these are approximate values and can vary based on
surface condition.

Material Surface Condition Typical Emissivity (g)
Aluminum Polished 0.05
Oxidized 0.2-04

Copper Polished 0.04
Oxidized 0.7-0.8

Steel Polished 0.07
Oxidized 0.8

Glass Smooth 0.92-0.94
Water 0.98
Human Skin 0.98

Paint (most, non-metallic) Matt Finish ~0.90 - 0.95
Electrical Tape (black) ~0.95

Visual Workflows
Emissivity Correction Workflow (Coating Method)
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Caption: Workflow for emissivity correction using a high-emissivity coating.

Logic for Choosing a Correction Method
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Caption: Decision tree for selecting an appropriate emissivity correction method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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